N1-(3-chloro-4-fluorophenyl)-N2-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]oxamide
• InChI: InChI=1S/C20H14ClF4N3O2S/c21-15-9-13(5-6-16(15)22)27-18(30)17(29)26-8-7-14-10-31-19(28-14)11-1-3-12(4-2-11)20(23,24)25/h1-6,9-10H,7-8H2,(H,26,29)(H,27,30)
• InChI Key: YIIQYFKAPQXPDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CS2)CCNC(=O)C(=O)NC3=CC(=C(C=C3)F)Cl)C(F)(F)F
• Molecular Formula: C20H14ClF4N3O2S
• Molecular Weight: 471.9 g/mol

Description

N1-(3-chloro-4-fluorophenyl)-N2-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C20H14ClF4N3O2S and its molecular weight is 471.85. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Cytotoxic Activities

Research into pyrazole- and isoxazole-based heterocycles, compounds with structural similarities to the one , has shown promise in antiviral and cytotoxic activities. These compounds have been synthesized and tested for their ability to inhibit viruses like Herpes simplex type-1 (HSV-1) and exhibit cytotoxic properties, suggesting potential applications in antiviral therapies and cancer treatment research (Dawood et al., 2011).

Anti-Inflammatory and Anticancer Agents

Celecoxib derivatives, featuring structural elements similar to the compound , have been explored for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These studies highlight the versatility of such compounds in developing new therapeutic agents for a range of diseases, including inflammation-related conditions and cancer (Küçükgüzel et al., 2013).

Material Science and Sensor Applications

The synthesis and structural characterization of isostructural compounds with fluoro and chlorophenyl groups, similar to the compound , have been studied for their potential applications in material science. Such compounds can be used in the development of sensors, electronic materials, and in the study of molecular structures through crystallography (Kariuki et al., 2021).

Environmental and Analytical Chemistry

Compounds with structural similarities have been analyzed for their presence and degradation in natural waters, indicating the relevance of such studies in environmental and analytical chemistry. These include the investigation of herbicides and their degradates, contributing to our understanding of environmental pollution and the stability of chemical compounds in aquatic environments (Zimmerman et al., 2002).